Cas no 2138423-28-4 (2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid)

• Product Name: 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid
• CAS No: 2138423-28-4
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5856437
• PubChem ID: 165463928
• Update Time: 2025-06-08

2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-789302
• 2138423-28-4
• 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid

• Inchi： 1S/C7H8F2N2O2/c8-7(9,6(12)13)5-10-11-3-1-2-4-11/h1-4,10H,5H2,(H,12,13)
• InChI Key： ODADJNHZFBWJDE-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNN1C=CC=C1)F

Computed Properties

• Exact Mass: 190.05538383g/mol
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid

Introduction to 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid (CAS No. 2138423-28-4)

2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2138423-28-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and an amino group linked to a propanoic acid backbone, which together contribute to its unique chemical properties and potential biological activities.

The structural motif of 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid incorporates a fluorinated side chain and a pyrrole ring connected via an amide bond. The fluorine atoms, positioned at the 2-position of the propanoic acid moiety, are known to enhance metabolic stability and binding affinity in drug-like molecules. This structural feature is particularly relevant in the design of small-molecule inhibitors targeting biological macromolecules. The pyrrole ring, on the other hand, is a common pharmacophore in medicinal chemistry, often found in bioactive natural products and synthetic drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of fluorinated amino acids in developing novel therapeutic agents. Studies have demonstrated that the introduction of fluorine atoms into amino acids can modulate their physicochemical properties, including solubility, lipophilicity, and pKa values, thereby influencing their pharmacokinetic profiles. In particular, 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid has been explored as a building block for peptidomimetics and enzyme inhibitors. Its unique structural features make it a promising candidate for further derivatization to create compounds with enhanced binding affinity and selectivity.

In the context of drug discovery, the pyrrole-amino acid scaffold has been investigated for its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The amide bond connecting the pyrrole ring to the propanoic acid moiety provides a flexible linker that can be modified to optimize interactions with biological targets. For instance, derivatives of this compound have been shown to exhibit inhibitory activity against certain proteases and kinases, which are key enzymes involved in disease pathogenesis.

The synthesis of 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid presents unique challenges due to the presence of fluorinated functional groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework with high precision. The use of palladium catalysts in cross-coupling reactions has enabled the efficient formation of carbon-carbon bonds critical to the compound's structure. Additionally, electrochemical fluorination has emerged as a sustainable alternative to traditional chlorofluorination methods, offering improved selectivity and reduced waste generation.

From a biological perspective, the incorporation of a pyrrole ring into an amino acid derivative can influence protein-ligand interactions by introducing hydrogen bonding opportunities and modulating hydrophobicity. This has led to interest in 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid as a scaffold for developing novel therapeutic agents. Preclinical studies have begun to explore its potential applications in modulating pathways associated with neurological disorders and metabolic diseases. The compound's ability to interact with specific protein targets while maintaining metabolic stability makes it an attractive candidate for further investigation.

The growing interest in fluorinated amino acids underscores their significance in modern drug discovery. The ability of fluorine atoms to enhance drug-like properties has been recognized by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). As a result, compounds containing fluorine are frequently evaluated for their therapeutic potential during clinical development. 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid exemplifies this trend by combining structural features that are both synthetically accessible and biologically relevant.

Future research directions may focus on optimizing the pharmacokinetic properties of derivatives of 2,2-difluoro-3-[(1H-pyrrol-1-yl)amino]propanoic acid through structure-based design principles. Advances in machine learning algorithms have enabled more accurate predictions of molecular properties, facilitating faster identification of lead compounds. By leveraging these computational tools alongside experimental validation, researchers can accelerate the discovery process for novel therapeutics based on this scaffold.

In conclusion, 2 , 2 -difluoro - 3 - [ ( 1 H -pyr rol - 1 - yl ) am i no ] pro pan o i c ac i d ( C A S N o . 21 3 8423 - 28 -4 ) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing drugs targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated ,the exploration of such compounds will undoubtedly contribute to advancements in medicine .